5-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydroisoxazole-3-carboxylic acid

• IUPAC Name: 5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C7H5F6NO4/c8-6(9,10)5(17,7(11,12)13)3-1-2(4(15)16)14-18-3/h3,17H,1H2,(H,15,16)
• InChI Key: IBMVCDLJFNIKPH-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C(=O)O)C(C(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C7H5F6NO4
• Molecular Weight: 281.11 g/mol

Description

The compound contains a hexafluoroisopropanol group, which is a fluorinated alcohol. This group is known for its high polarity and ability to participate in hydrogen bonding. The compound also contains an isoxazole ring, which is a five-membered ring containing two heteroatoms (one nitrogen and one oxygen). Isoxazoles are known for their reactivity and are often used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the hexafluoroisopropanol group and the isoxazole ring. The high electronegativity of the fluorine atoms in the hexafluoroisopropanol group would result in a strong dipole moment. The isoxazole ring is aromatic and planar, which could contribute to the stability of the molecule.

Chemical Reactions Analysis

Hexafluoroisopropanol groups are known to participate in a variety of reactions due to their high polarity and ability to form hydrogen bonds. The isoxazole ring is also reactive and can undergo reactions at the nitrogen and oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the hexafluoroisopropanol group and the isoxazole ring. The compound would likely be polar due to the electronegative fluorine atoms and the polar nature of the isoxazole ring.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the reactivity of the hexafluoroisopropanol group and the isoxazole ring, this compound could be of interest in the field of organic synthesis.

Synthesis routes and methods I

Procedure details

(R)-1-(3-fluoro-5-(1,1,2,2-tetrafluoroethoxy)phenyl)-1-(4-fluorophenyl)-2-phenylethanamine was prepared by the methods described in Procedure 3, 4, 5 and 6. 5-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydroisoxazole-3-carboxylic acid was prepared as described in Journal of Medicinal Chemistry, 2006, 49, 14, 4055. To a solution of (R)-1-(3-fluoro-5-(1,1,2,2-tetrafluoroethoxy)phenyl)-1-(4-fluorophenyl)-2-phenylethanamine (60 mg, 0.14 mmol), in anhydrous DMF (1 mL) was added N-methylmorpholine (26 mg, 0.28 mmol), PyBrOP (73 mg, 0.14 mmol) and 5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydroisoxazole-3-carboxylic acid (40 mg, 0.14 mmol). The resulting solution was stirred at rt for 16 h. The resulting solution was diluted with MeOH (0.5 mL) and purified by preparative HPLC (YMC Sunfire 30×100 mm column, eluting with 10-90% MeOH/H2O over 10 minutes containing 0.1% TFA; 40 mL/min, monitoring at 220 nm). (N—((R)-1-(3-fluoro-5-(1,1,2,2-tetrafluoroethoxy)phenyl)-1-(4-fluorophenyl)-2-phenylethyl)-5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydroisoxazole-3-carboxamide (Example 321, 3 mg, 3% yield) was isolated as a colorless oil at a retention time of 11.29 min. LCMS: RT=2.18 min [M+H] 689.45 (Phenomenex Luna C18 column, 4.6×30 mm eluting with 10-90% MeOH/H2O over 2 minutes containing 0.1% TFA; mL/min, monitoring at 220 nm); HPLC: RT=4.14 min, Purity 100% (Phenomenex Luna C18 column, 4.6×50 mm eluting with 10-90% MeOH/H2O over 4 minutes containing 0.2% PPA; 4 mL/min, monitoring at 220 nm) NMR: 400 MHz 1H (CDCl3) Diastereomeric ratio is 1:1; 7.28-6.86 ppm, 24H, m; 6.64 ppm, 1H, m; 6.61 ppm, 1H, m; 5.88 ppm, 2H, t, J=60.0 Hz; 5.16 ppm, 2H, t, J=16.0 Hz; 3.94 ppm, 1H, d, J=12.0 Hz; 3.88 ppm, 1H, d, J=12.0 Hz; 3.75 ppm, 1H, d, J=12.0 Hz; 3.68 ppm, 1H, d, J=12.0 Hz; 3.61 ppm, 2H, m; 3.40 ppm, 1H, dm, J=12.0 Hz; 3.33 ppm, 1H, dm, J=12.0 Hz.

Synthesis routes and methods II

Procedure details

To a solution of ethyl 5-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-4,5-dihydroisoxazole-3-carboxylate from example 8-1 (2.58 g, 8.34 mmol) in ethanol (5 ml) was added 1 N NaOH (16.7 mL). The mixture was stirred at r.t. for 1 h. Ethanol was removed under reduced pressure, and to the aqueous solution was added concentrated HCl (1.5 mL). The product was extracted 3 times with EtOAc and 2 times with isopropyl ether, and the combined organic layers were dried over MgSO4. Solvents were removed under reduced pressure to afford the carboxylic acid intermediate as an off-white solid (2.30 g, 98%). 1H NMR (DMSO-d6) δ 3.2-3.4 (m, 2H), 5.12 (t, 3H), 8.6 (br, 1H); ESIMS: m/z 280 (M−H).